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Compound of Interest

Compound Name: Nafamostat

Cat. No.: B1217035

Application Notes and Protocols for Nafamostat
Mesylate

Topic: Nafamostat Mesylate Solubility and Preparation for in vitro Assays

Audience: Researchers, scientists, and drug development professionals.

Introduction

Nafamostat mesylate, also known as FUT-175, is a potent, broad-spectrum, and reversible
serine protease inhibitor.[1] It targets a wide array of proteases including trypsin, tryptase,
thrombin, and coagulation factors Xa and Xlla.[1][2][3] Its inhibitory action extends to the
complement and kallikrein-kinin systems.[1][2] Due to its ability to inhibit transmembrane
protease, serine 2 (TMPRSS2), nafamostat mesylate has gained significant attention for its
antiviral properties, particularly its effectiveness in blocking the entry of coronaviruses like
MERS-CoV and SARS-CoV-2 into host cells.[1] These application notes provide essential data
on the solubility, stability, and preparation of nafamostat mesylate for use in in vitro
experimental settings.

Physicochemical Properties

e Molecular Formula: C19H17NsO2 « 2CH3SOsHJ[1]

e Molecular Weight: 539.59 g/mol
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o Appearance: White to beige powder[4]

« CAS Number: 82956-11-4[1]

Solubility Data

Nafamostat mesylate is soluble in several common laboratory solvents. Solubility can be

enhanced by using fresh, anhydrous solvents, as moisture may reduce solubility.[5] For some

solvents, ultrasonic treatment may be necessary to achieve maximum solubility.[6]

. Molarity
Solvent Concentration Notes Reference
(approx.)
Use fresh
DMSO; moisture
DMSO 100 mg/mL 185.32 mM [5]
can reduce
solubility.
Ultrasonic
50 mg/mL 92.66 mM treatment may [1]6]
be needed.
Water 100 mM ~54 mg/mL [7]
50 mg/mL 92.66 mM [1]
Ethanol 20 mg/mL 37.06 mM [8]
DMF 20 mg/mL 37.06 mM [8]

Storage and Stability

Proper storage is critical to maintain the potency and integrity of nafamostat mesylate.
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Storage )
Form Duration Notes Reference
Temperature
. Store in a dry,
Lyophilized Room ]
24 Months desiccated [1]
Powder Temperature ]
environment.
Keep container
tightly closed and
-20°C 3 Years [5]
protect from
moisture.
Aliquot to
Stock Solution prevent repeated
) -80°C 1 Year [1115119]
(in Solvent) freeze-thaw
cycles.
-20°C 1 Month [5]
4°C 1 Month [1]

Stability Notes:

e The hydrolysis of nafamostat mesylate in aqueous solutions can be accelerated by the

presence of sodium bisulfite.[10]

e The compound is stable in common intravenous infusion solutions (0.9% w/v sodium

chloride and 5% wi/v glucose) for up to 24 hours at room temperature.[11][12]

¢ In extracted plasma, nafamostat degrades at a rate of approximately 4.7% per hour at 5°C,

highlighting its instability in biological matrices containing esterases.[11][12]

Experimental Protocols
Preparation of a 100 mM DMSO Stock Solution

This protocol describes the preparation of a high-concentration stock solution for serial dilution.

Materials:
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Nafamostat mesylate powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Vortex mixer

Calibrated pipettes
Procedure:
o Before opening, bring the vial of nafamostat mesylate powder to room temperature.[7]

e To prepare a 100 mM stock solution, add 1.853 mL of DMSO per 10 mg of nafamostat
mesylate powder.

o Calculation: (10 mg / 539.59 mg/mmol) = 0.01853 mmol. (0.01853 mmol / 100 mmol/L) =
0.0001853 L = 185.3 pL. For ease of measurement, scale up as needed (e.g., 1.853 mL
for 100 mg). A common vendor instruction is to reconstitute 10 mg in 1.23 ml of DMSO for
a 15 mM stock.[1]

» Vortex the solution thoroughly to ensure the powder is completely dissolved. Gentle warming
or sonication can be used if necessary.

 Aliquot the stock solution into smaller, single-use volumes in sterile cryovials to avoid
repeated freeze-thaw cycles.[1]

» Store the aliquots at -80°C for long-term storage (up to 1 year).[5]

Preparation of Working Solutions for in vitro Assays

Working solutions should be prepared fresh for each experiment by diluting the stock solution
in the appropriate cell culture medium or assay buffer.

Procedure:
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e Thaw a single aliquot of the 100 mM nafamostat mesylate stock solution at room
temperature.

» Perform serial dilutions in sterile cell culture medium or assay buffer to achieve the desired
final concentration.

o Important: The final concentration of DMSO in the assay should be kept low (typically <
0.1%) to avoid solvent-induced cytotoxicity or off-target effects. Ensure the vehicle control
contains an equivalent concentration of DMSO.

o For example, to prepare a 100 uM working solution, first create an intermediate dilution (e.qg.,
1:100) of the 100 mM stock in media to get a 1 mM solution. Then, dilute this 1 mM solution
1:10 in the final assay volume.

e Mix gently but thoroughly before adding to the cells or assay plate.

o Working concentrations can vary widely depending on the assay; for example, ECso for
MERS-CoV inhibition was 22.50 uM, while concentrations of 0.1-10 uM have been used to
study cancer cell invasiveness.[1][6]

Diagrams
Experimental Workflow

The following diagram outlines the general workflow for preparing nafamostat mesylate for use
in a typical in vitro cell-based assay.
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Solution Preparation
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Caption: Workflow for nafamostat mesylate preparation and use.
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Mechanism of Action: Inhibition of Viral Entry and
Inflammation

Nafamostat mesylate inhibits serine proteases crucial for both viral entry and inflammatory

signaling cascades.
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Nafamostat Mesylate: Dual Inhibitory Action
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Caption: Nafamostat inhibits viral entry and inflammatory pathways.

© 2025 BenchChem. All rights reserved.

8/10 Tech Support


https://www.benchchem.com/product/b1217035?utm_src=pdf-body-img
https://www.benchchem.com/product/b1217035?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217035?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. Nafamostat Mesylate | Cell Signaling Technology [cellsignal.com]

. go.drugbank.com [go.drugbank.com]

. What is the mechanism of Nafamostat Mesilate? [synapse.patshap.com]
. chemicalbook.com [chemicalbook.com]

. selleckchem.com [selleckchem.com]

. file.medchemexpress.com [file.medchemexpress.com]

. carlroth.com [carlroth.com]

. axilscientific.com [axilscientific.com]

°
(o] (0] ~ (o)) ()] EEN w N =

. Nafamostat (mesylate)|82956-11-4|MSDS [dcchemicals.com]

o 10. Stability prediction of nafamostat mesilate in an intravenous admixture containing sodium
bisulfite - PubMed [pubmed.ncbi.nlm.nih.gov]

e 11. tandfonline.com [tandfonline.com]
e 12. tandfonline.com [tandfonline.com]

» To cite this document: BenchChem. [Nafamostat mesylate solubility and preparation for in
vitro assays]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1217035#nafamostat-mesylate-solubility-and-
preparation-for-in-vitro-assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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